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Compound of Interest

Compound Name:
2-(3-Chlorophenoxy)-

PropionicAcid

CAS No.: 101-10-1

Cat. No.: B1144235

Get Quote

As a Senior Application Scientist, I approach laboratory safety not merely as a regulatory

checklist, but as a mechanistic science. When handling 2-(3-Chlorophenoxy)-propionic acid

(commonly known as Cloprop or 3-CPA; CAS: 101-10-0), understanding the physical and

chemical properties of the substance is the foundation of effective risk mitigation.

Cloprop is a chiral phenoxy acid herbicide and organic building block used in agricultural and

pharmaceutical research[1]. Because it presents as a fine crystalline powder, the primary

vector for exposure is aerosolization during transfer and weighing[2].

Below is the comprehensive, causality-driven guide to Personal Protective Equipment (PPE),

operational handling, and disposal for 2-(3-Chlorophenoxy)-propionic acid.

Physicochemical & Hazard Profile
To design a self-validating safety protocol, we must first map the quantitative data to its

corresponding physiological hazards.
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Property / Hazard Code Value / Classification
Causality & Operational
Implication

CAS Number 101-10-0

Unique identifier; cross-

reference before opening any

container[2].

Physical State
White to off-white crystalline

powder[3]

High risk of dust formation.

Mandates draft-shielded

balances and wet-wiping[2].

Melting Point 113–115 °C[1]

Solid at room temperature;

stable unless subjected to high

thermal stress[1].

Water Solubility 1,200 mg/L at 22 °C[3]

Moderately soluble in water;

aqueous solutions can be used

for surface decontamination[3].

H302 Acute Tox. 4 (Oral)[1]

Harmful if swallowed.

Mandates strict hand hygiene

and prohibits eating/drinking in

the lab[2].

H315 & H319 Skin Irrit. 2 & Eye Irrit. 2[1]

Causes localized erythema

and severe ocular irritation.

Dictates specific glove and

eyewear standards[2].

H335 STOT SE 3 (Respiratory)[1]

Inhalation causes respiratory

tract irritation. Requires

particulate filtration and fume

hood use[4].

Causality-Driven PPE Selection
Safety equipment must be selected based on the specific interaction points between the

chemical's physical state and human biology.

Respiratory Protection (N95 / ABEK-P2):
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The Protocol: Wear a dust mask type N95 (US) or an ABEK-P2 (EU EN 143) respirator

cartridge[4].

The Causality: Cloprop easily forms micro-particulate dust when scooped or poured[2].

Because it is a Category 3 Specific Target Organ Toxicant (STOT SE 3) for the respiratory

system, inhaling these particulates will cause acute respiratory tract irritation[4].

Ocular Protection (EN 166 / NIOSH):

The Protocol: Wear tight-fitting chemical safety goggles or safety glasses with side

shields[2]. Do not wear contact lenses.

The Causality: Cloprop causes serious eye irritation (H319)[1]. Contact lenses can trap

crystalline particulates against the cornea, concentrating the chemical and exacerbating

abrasive and chemical damage[3].

Dermal Protection (EN 374 Nitrile):

The Protocol: Don standard nitrile laboratory gloves (EN 374 compliant) and a dedicated,

fully buttoned laboratory coat[5].

The Causality: As a halogenated organic acid, Cloprop can interact with the lipid bilayer of

the stratum corneum, causing skin irritation (H315)[4].

Operational Workflow: Step-by-Step Handling
Protocol
A self-validating protocol ensures that failure at any single step prevents the operator from

proceeding to a more dangerous state.

Step 1: Environmental Preparation & Validation

Verify that the chemical fume hood is operational. Self-Validation: Check the digital face

velocity monitor (must read between 0.4–0.6 m/s). If the alarm sounds, do not open the

chemical container.

Clear the workspace of incompatible materials (e.g., strong oxidizing agents)[6].
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Step 2: PPE Donning & Integrity Check

Put on the lab coat and safety goggles.

Don nitrile gloves. Self-Validation: Perform a quick air-inflation test on the gloves before

putting them on to ensure no pinhole leaks exist.

Equip the N95 or ABEK-P2 respirator, ensuring a tight seal around the bridge of the nose[4].

Step 3: Material Dispensing

Place a draft-shielded analytical balance inside the fume hood.

Use a static-dissipative spatula to transfer the crystalline powder. Causality: Standard plastic

spatulas can build static charge, causing the powder to repel and aerosolize into the

operator's breathing zone.

Seal the primary container immediately after dispensing to prevent accidental spills[6].

Step 4: Decontamination

Never dry sweep a Cloprop spill, as this resuspends the irritant dust into the air[2].

Use a wet-wipe method: Dampen a disposable laboratory wipe with water (utilizing its 1,200

mg/L solubility[3]) or dilute ethanol, wipe the balance and hood surface, and place the

contaminated wipe into a designated solid waste container[7].

Emergency Response & First Aid
In the event of exposure, immediate action is required. This protocol mandates medical

evaluation following any exposure to prevent subjective dismissal of symptoms.

Ocular Exposure: Immediately flush eyes with copious amounts of water for a minimum of 15

minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to

do[2]. Mandatory follow-up with an ophthalmologist.

Dermal Exposure: Wash off immediately with soap and plenty of water while removing

contaminated clothing[7].
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Inhalation: Move the personnel to fresh air. If not breathing, administer artificial respiration[2].

Seek immediate medical attention.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth thoroughly

with water[2]. Call a poison control center immediately[6].

Environmental Fate & Disposal Strategy
Cloprop is an environmentally mobile halogenated compound. Its estimated Koc of 88 suggests

high mobility in soil, and it must never be allowed to enter standard municipal drains[2],[3].

Disposal Methodology:

Segregation: Collect all solid waste (including contaminated gloves and wet wipes) in a

clearly labeled, sealable hazardous waste container designated for "Halogenated Organics"

[2].

Incineration: The waste must be dissolved or mixed with a combustible solvent and burned in

a chemical incinerator[4].

Causality for Incinerator Specs: The incinerator must be equipped with an afterburner and an

alkaline scrubber[4]. Because Cloprop contains a chlorine atom (C9H9ClO3), thermal

decomposition can release highly toxic and corrosive hydrogen chloride (HCl) gas, as well as

potential dioxins[7]. The afterburner ensures complete thermal destruction, while the

scrubber neutralizes the acidic emissions before they reach the atmosphere.

Operational Workflow Visualization
Below is the logical workflow for handling and disposing of 2-(3-Chlorophenoxy)-propionic acid,

mapping the critical path from hazard assessment to environmental safety.
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1. Hazard Assessment
(Review SDS & Risks)

2. Don PPE
(N95, Nitrile, Goggles)

3. Engineering Controls
(Operate in Fume Hood)

4. Material Handling
(Minimize Dust)

Spill Event?

Wet Clean-Up
(No Sweeping)

Yes

5. Waste Segregation
(Halogenated Organics)

No

6. Chemical Incineration
(Afterburner & Scrubber)

Click to download full resolution via product page

Operational workflow for handling 2-(3-Chlorophenoxy)-Propionic Acid, from PPE donning to

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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